Cas no 832-89-3 (N-(Chloroacetyl)1-naphtylamine)

• Product Name: N-(Chloroacetyl)1-naphtylamine
• CAS No: 832-89-3
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• MDL: MFCD00014308
• CID: 94270
• PubChem ID: 227313
• Update Time: 2025-10-30

N-(Chloroacetyl)1-naphtylamine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(naphthalen-1-yl)acetamide
• 2-Chloro-N-1-naphthylacetamide
• 2-chloro-N-naphthalen-1-ylacetamide
• 7RYA5R6E9V
• N-(1-naphthyl)chloroacetamide
• 2-Chloro-N-1-naphthalenylacetamide
• NSC 18826
• 1-Chloroacetamidonaphthalene
• 2-Chloro-N-(1-naphthyl)acetamide
• SCHEMBL4867099
• Acetamide, 2-chloro-N-1-naphthyl-
• FS-5776
• 832-89-3
• NSC-18826
• Acetamide, N-(1-naphthyl)-2-chloro-
• 2-Chloro-N1-naphthylacetamide
• chloroacetyl-1-naphthylamide
• Acetamide, 2-chloro-N-1-naphthalenyl-
• 2-Chloro-N-naphthalen-1-yl-acetamide
• DTXSID10232219
• BB 0243204
• MFCD00014308
• EN300-01522
• Z56862401
• N-(Chloroacetyl)1-naphtylamine
• NSC18826
• AKOS000268729
• F2190-0196
• N-(1-Naphthalenyl)chloroacetamide
• G30820
• Acetamide,2-chloro-N-1-naphthalenyl-
• STK397274
• DTXCID60154710
• ALBB-002292

• MDL： MFCD00014308
• Inchi： 1S/C12H10ClNO/c13-8-12(15)14-11-7-3-5-9-4-1-2-6-10(9)11/h1-7H,8H2,(H,14,15)
• InChI Key： CVRUANQADYCNLO-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 219.0450916g/mol
• Monoisotopic Mass: 219.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 443.7±28.0 °C at 760 mmHg
• Flash Point: 222.1±24.0 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-(Chloroacetyl)1-naphtylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(Chloroacetyl)1-naphtylamine

N-(Chloroacetyl)1-naphtylamine: A Versatile CAS No.832-89-3 Compound in Pharmaceutical and Chemical Research

N-(Chloroacetyl)1-naphtylamine, also known by its CAS No.832-89-3 identifier, has emerged as a critical compound in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug discovery. This molecule, characterized by its naphtylamine core and chloroacetyl functional group, is a key intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a valuable candidate for further exploration in therapeutic contexts.

The naphtylamine scaffold is known for its ability to interact with multiple biological targets, including enzymes and receptors. The chloroacetyl group introduces additional reactivity, enabling the compound to participate in a range of chemical transformations. These properties position N-(Chloroacetyl)1-naphtylamine as a promising building block for the development of novel pharmaceutical agents. Researchers have recently focused on its potential to inhibit specific enzymes involved in disease progression, such as kinases and proteases, which are critical targets in oncology and neurodegenerative disorders.

Recent advancements in synthetic methodologies have expanded the utility of N-(Chloroacetyl)1-naphtylamine. A 2023 study published in Journal of Medicinal Chemistry demonstrated its application in the synthesis of 1-naphthylamine derivatives with enhanced pharmacological profiles. These derivatives exhibited improved solubility and bioavailability, addressing common limitations in traditional drug development. The study also highlighted the importance of chloroacetyl substitution in modulating the compound's interaction with target proteins, a finding that underscores its relevance in modern drug design.

In addition to its synthetic applications, N-(Chloroacetyl)1-naphtylamine has been explored for its potential in biological assays. A 2022 investigation in ACS Chemical Biology reported its ability to act as a selective inhibitor of kinase enzymes, which are implicated in several pathological conditions. The study utilized high-throughput screening techniques to evaluate its activity against a panel of kinases, revealing its potential as a lead compound for the development of kinase-targeted therapies. These findings align with the growing emphasis on precision medicine, where targeted interventions are increasingly prioritized.

The CAS No.832-89-3 compound's structural versatility also makes it a valuable tool in chemical biology research. Recent work in Organic & Biomolecular Chemistry has demonstrated its use in the synthesis of conjugated small molecules with enhanced biological activity. These molecules have shown promise in applications ranging from cancer therapy to antimicrobial treatments, highlighting the broad scope of N-(Chloroacetyl)1-naphtylamine's utility. The ability to tailor its chemical properties through functional group modifications further enhances its adaptability to diverse research needs.

Moreover, the naphtylamine core of N-(Chloroacetyl)1-naphtylamine has been linked to its potential in drug delivery systems. A 2021 review in Advanced Drug Delivery Reviews discussed the role of 1-naphthylamine derivatives in improving the targeting efficiency of therapeutic agents. The compound's lipophilic nature allows it to integrate into lipid-based delivery systems, facilitating the controlled release of active pharmaceutical ingredients. This property is particularly relevant in the development of sustained-release formulations, which aim to optimize therapeutic outcomes while minimizing side effects.

The chemical stability of N-(Chloroacetyl)1-naphtylamine under various reaction conditions is another factor contributing to its widespread use in laboratory settings. Researchers have reported its compatibility with a range of solvents and reagents, enabling its application in diverse synthetic protocols. This stability is crucial for maintaining the integrity of the compound during multi-step synthesis processes, which are often required to achieve complex molecular structures with desired biological activities.

Recent studies have also explored the environmental impact of N-(Chloroacetyl)1-naphtylamine in industrial applications. A 2023 report in Environmental Science & Technology emphasized the importance of sustainable synthesis methods to minimize waste generation and reduce the ecological footprint of chemical processes. The compound's role in green chemistry initiatives has been highlighted, as its synthesis can be optimized to use less hazardous reagents and energy-efficient processes, aligning with global efforts to promote eco-friendly chemical manufacturing.

Despite its promising applications, the development of N-(Chloroacetyl)1-naphtylamine as a therapeutic agent is still in its early stages. Ongoing research aims to address challenges such as optimizing its pharmacokinetic profile and ensuring its safety in vivo. Preclinical studies are currently evaluating its potential in animal models, with a focus on assessing its efficacy and toxicity. These studies are critical for determining its suitability for further clinical development and eventual use in human patients.

In conclusion, N-(Chloroacetyl)1-naphtylamine represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and versatile chemical properties make it a valuable compound for both synthetic and biological research. As new methodologies continue to emerge, the potential applications of this compound are likely to expand, further cementing its role in the development of innovative therapeutic strategies.

For researchers and industry professionals, the availability of N-(Chloroacetyl)1-naphtylamine as a commercial product is essential for advancing their work. Companies specializing in chemical reagents and pharmaceutical intermediates offer this compound in various forms, ensuring its accessibility for laboratory and industrial use. The continued exploration of its properties and applications is expected to drive further innovation in the field of medicinal chemistry.

In summary, the CAS No.832-89-3 compound's significance lies in its ability to serve as a foundational element in the synthesis of bioactive molecules. Its potential to contribute to drug discovery and development underscores the importance of continued research into its properties and applications. As the scientific community continues to uncover new insights into its behavior and utility, the role of N-(Chloroacetyl)1-naphtylamine in advancing medical and chemical research is likely to grow even further.